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Compound of Interest

2,3-Dioxoindoline-7-carboxylic
Compound Name:

acid
CAS No.: 25128-35-2
Cat. No.: B1303470

Get Quote

Executive Summary & Chemical Profile

Effective chemical waste management requires more than simply following a checklist; it
requires understanding the physicochemical properties that dictate safety. 2,3-Dioxoindoline-
7-carboxylic acid (also known as Isatin-7-carboxylic acid) is a functionalized isatin derivative
commonly used as a building block in drug discovery. While often classified as an irritant, its
acidic nature and nitrogen-containing heterocycle require specific segregation protocols to
prevent incompatible reactions in waste streams.

Chemical Identity & Properties
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Property Data

Chemical Name 2,3-Dioxoindoline-7-carboxylic acid
Synonyms Isatin-7-carboxylic acid; 7-Carboxyisatin
CAS Number 25128-35-2

Molecular Formula CoHsNOa4

Molecular Weight 191.14 g/mol

Physical State Orange to red crystalline solid

Sparingly soluble in water; Soluble in DMSO,

Solubility
DMF, Ethanol

Acidity (pKa) Acidic (Carboxylic acid moiety)

Hazard Identification & Risk Assessment

Before disposal, the user must acknowledge the specific hazards associated with this
compound to select the correct Personal Protective Equipment (PPE) and waste stream.

Primary GHS Hazards:

e H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2]

e H335: May cause respiratory irritation.[1][2]

Scientific Rationale for Handling: The carboxylic acid group at position 7 increases the
compound's polarity and acidity compared to unsubstituted isatin. Consequently, this
compound can react exothermically with strong bases. Crucial Rule: Never dispose of this
compound in a waste container designated for basic (alkaline) organic waste, as this may
generate heat or pressure buildup.

Disposal Decision Matrix & Workflow

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.jubilantingrevia.com/uploads/files/263msds_0808GjGhs04Div.3sds2,3-Pyridinedicarboxylicacid.pdf
https://store.apolloscientific.co.uk/product/isatin-7-carboxylic-acid
https://www.jubilantingrevia.com/uploads/files/263msds_0808GjGhs04Div.3sds2,3-Pyridinedicarboxylicacid.pdf
https://store.apolloscientific.co.uk/product/isatin-7-carboxylic-acid
https://www.jubilantingrevia.com/uploads/files/263msds_0808GjGhs04Div.3sds2,3-Pyridinedicarboxylicacid.pdf
https://store.apolloscientific.co.uk/product/isatin-7-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303470?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the logical decision tree for disposing of 2,3-Dioxoindoline-7-
carboxylic acid based on its physical state and solvent matrix.

Waste: 2,3-Dioxoindoline-7-carboxylic acid

Determine Physical State

Solid / Powder Solution / Liquid

Pure Chemical ComemEEs) e Identify Solvent Base

(Gloves, Weigh Boats)

Solid Hazardous Waste Bin Halogenated Solvent Non-Halogenated Solvent
(Tag: Organic Solid, Irritant) (e.g., DCM, Chloroform) (e.g., DMSO, Ethanol)

Halogenated Waste Carboy Non-Halogenated Waste Carboy
(RELRED)] (Clear/White Tag)

Final Disposal:
High-Temp Incineration
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Click to download full resolution via product page
Figure 1: Decision tree for the segregation and disposal of isatin derivatives.

Detailed Operational Protocols
Protocol A: Solid Waste Disposal (Pure Substance)

Use this for expired shelf stock or excess solid reagent.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original
glass container if the cap is intact.

o Labeling: Affix a hazardous waste tag.

o Chemical Name: Write out the full name (do not use abbreviations or structures).

o Hazards: Check "lrritant” and "Toxic" (as a precaution for nitrogenous heterocycles).
e Segregation: Place the container in the Solid Organic Waste stream.

o Caution: Ensure the bin does not contain loose oxidizers (e.g., permanganates, nitrates) to
prevent potential combustion risks.

Protocol B: Liquid Waste (Reaction Mixtures & Stock
Solutions)

Use this for HPLC waste, mother liquors, or dissolved stock.
» Solvent Identification:
o Scenario 1 (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform.
= Action: Pour into the Halogenated Organic carboy.
o Scenario 2 (Non-Halogenated): If dissolved in DMSO, DMF, Methanol, or Ethyl Acetate.

= Action: Pour into the Non-Halogenated Organic carboy.
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o Compatibility Check:
o Ensure the waste carboy pH is neutral to acidic.

o Do not mix with waste streams containing Sodium Azide (risk of azido-isatin formation) or
Cyanides (risk of HCN evolution if the mixture is acidic).

e Rinsing: Triple-rinse the empty vessel with the compatible solvent and add rinsate to the
waste carboy.

Protocol C: Contaminated Labware
Use this for gloves, paper towels, and weigh boats.
e Trace vs. Gross Contamination:

o Trace: Place in the standard laboratory solid waste bin (often a yellow or red bag
depending on institutional policy for chemically contaminated debris).

o Gross Contamination: If a spill is absorbed, seal the absorbent materials in a Ziploc bag
before placing them in the solid waste bin to prevent dust generation.

o Sharps: Syringes used with this chemical must go into rigid Sharps containers, regardless of
chemical residue.

Regulatory Compliance & Safety
United States (RCRA/EPA)

» Classification: 2,3-Dioxoindoline-7-carboxylic acid is not a P-listed or U-listed waste by
specific name.

o Waste Determination: It is classified as a Characteristic Waste if it exhibits properties of
toxicity or if mixed with ignitable solvents.

o Generator Status: Most labs operate as Small Quantity Generators (SQG). You must ensure
this waste is tallied toward your monthly hazardous waste totals.
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European Union (EWC)

o Waste Code: Generally falls under 16 05 06* (laboratory chemicals, consisting of or
containing hazardous substances, including mixtures of laboratory chemicals).

Emergency Procedures

o Spill (Solid): Dampen a paper towel to avoid creating dust. Wipe up the powder and dispose
of it as solid hazardous waste. Clean the surface with a mild soap solution (alkaline soap
helps neutralize the carboxylic acid).

e Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.

[3]

» Skin Contact: Wash with soap and water.[1][4][5] The orange color may stain skin
temporarily; this is characteristic of isatin derivatives.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. jubilantingrevia.com [jubilantingrevia.com]

2. 25128-35-2 Cas No. | Isatin-7-carboxylic acid | Apollo [store.apolloscientific.co.uk]

3. sigmaaldrich.com [sigmaaldrich.com]

4. sds.metasci.ca [sds.metasci.ca]

5. eurogentec.com [eurogentec.com]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.sigmaaldrich.com/US/en/sds/aldrich/d123609
https://www.jubilantingrevia.com/uploads/files/263msds_0808GjGhs04Div.3sds2,3-Pyridinedicarboxylicacid.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ1bTkwdDRudG5mejMwMDNlbjR6bnJmdjc1a3JyIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lEMDcyXzc4MzQ4LTI0LTBfSW5kb2xpbmUtMi1jYXJib3h5bGljIGFjaWQucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lEMDcyXzc4MzQ4LTI0LTBfSW5kb2xpbmUtMi1jYXJib3h5bGljJTIwYWNpZC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--8051d35bb0f97f756c568e8c2256dff0cdede814/MetaSci_MSID072_78348-24-0_this%20compound-2-carboxylic%20acid.pdf
https://www.eurogentec.com/assets/3a1bb8b0-e292-404d-b6bf-7a21927af093/sds-en-as-81210-deac-acid-7-diethylaminocoumarin-3-carboxylic-acid.pdf
https://www.benchchem.com/product/b1303470/docs?utm_src=pdf-body#2-3-dioxoindoline-7-carboxylic-acid-proper-disposal-handling-guide
https://www.benchchem.com/product/b1303470/docs?utm_src=pdf-body#2-3-dioxoindoline-7-carboxylic-acid-proper-disposal-handling-guide
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-dioxoindoline-7-carboxylic-acid
https://ehs.princeton.edu/laboratory-research/chemical-safety/chemical-waste
https://www.benchchem.com/product/b1303470?utm_src=pdf-custom-synthesis#bc-rfq
https://www.jubilantingrevia.com/uploads/files/263msds_0808GjGhs04Div.3sds2,3-Pyridinedicarboxylicacid.pdf
https://store.apolloscientific.co.uk/product/isatin-7-carboxylic-acid
https://www.sigmaaldrich.com/US/en/sds/aldrich/d123609
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ1bTkwdDRudG5mejMwMDNlbjR6bnJmdjc1a3JyIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lEMDcyXzc4MzQ4LTI0LTBfSW5kb2xpbmUtMi1jYXJib3h5bGljIGFjaWQucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lEMDcyXzc4MzQ4LTI0LTBfSW5kb2xpbmUtMi1jYXJib3h5bGljJTIwYWNpZC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--8051d35bb0f97f756c568e8c2256dff0cdede814/MetaSci_MSID072_78348-24-0_this%20compound-2-carboxylic%20acid.pdf
https://www.eurogentec.com/assets/3a1bb8b0-e292-404d-b6bf-7a21927af093/sds-en-as-81210-deac-acid-7-diethylaminocoumarin-3-carboxylic-acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303470?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e To cite this document: BenchChem. [2,3-Dioxoindoline-7-carboxylic Acid: Proper Disposal &
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1303470/docs#2-3-dioxoindoline-7-carboxylic-acid-
proper-disposal-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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